Potassium hydrogen (1-hydroxy-1-phosphonoethyl)phosphonate
Overview
Description
Potassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)(x:1) is a chemical compound known for its versatile applications in various fields. It is a derivative of 1-hydroxyethane-1,1-diphosphonic acid, commonly referred to as etidronic acid. This compound is widely used in industrial, medical, and scientific research due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Potassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)(x:1) typically involves the reaction of 1-hydroxyethane-1,1-diphosphonic acid with potassium hydroxide. The reaction is carried out in an aqueous medium under controlled temperature and pH conditions to ensure the formation of the desired product. The reaction can be represented as follows:
1-Hydroxyethane-1,1-diphosphonic acid+Potassium hydroxide→Potassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)+Water
Industrial Production Methods
In industrial settings, the production of this compound is scaled up using continuous flow reactors. The process involves the precise control of reactant concentrations, temperature, and pH to achieve high yields and purity. The product is then purified through crystallization or other separation techniques to obtain the final compound in its desired form.
Chemical Reactions Analysis
Types of Reactions
Potassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)(x:1) undergoes various chemical reactions, including:
Complexation Reactions: It forms stable complexes with metal ions, making it useful as a chelating agent.
Hydrolysis: Under acidic or basic conditions, the compound can hydrolyze to release 1-hydroxyethane-1,1-diphosphonic acid and potassium ions.
Oxidation and Reduction: The compound can participate in redox reactions, although these are less common.
Common Reagents and Conditions
Complexation: Metal ions such as calcium, magnesium, and iron are common reagents used in complexation reactions.
Hydrolysis: Acidic or basic conditions are used to facilitate hydrolysis.
Redox Reactions: Specific oxidizing or reducing agents are used depending on the desired reaction.
Major Products
Complexation: Metal complexes of the compound.
Hydrolysis: 1-Hydroxyethane-1,1-diphosphonic acid and potassium ions.
Redox Reactions: Various oxidized or reduced forms of the compound.
Scientific Research Applications
Potassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)(x:1) has a wide range of applications in scientific research:
Chemistry: Used as a chelating agent to study metal ion interactions and coordination chemistry.
Biology: Investigated for its role in inhibiting calcium phosphate deposition, making it relevant in bone health research.
Medicine: Explored for its potential in treating bone disorders such as osteoporosis and Paget’s disease.
Industry: Utilized in water treatment processes to prevent scale formation and corrosion.
Mechanism of Action
The compound exerts its effects primarily through its ability to chelate metal ions. By binding to metal ions, it prevents the formation of insoluble metal salts, thereby inhibiting scale formation and corrosion. In biological systems, it inhibits the crystallization of calcium phosphate, which is crucial for bone health. The molecular targets include metal ions such as calcium and iron, and the pathways involve the formation of stable metal complexes.
Comparison with Similar Compounds
Similar Compounds
Etidronic Acid: The parent compound, known for its use in treating bone disorders.
Alendronic Acid: Another bisphosphonate used in osteoporosis treatment.
Zoledronic Acid: A potent bisphosphonate with applications in cancer-related bone diseases.
Uniqueness
Potassium (1-hydroxyethane-1,1-diyl)bis(phosphonate)(x:1) is unique due to its potassium salt form, which enhances its solubility and bioavailability compared to other bisphosphonates. This makes it particularly useful in applications where high solubility is required, such as in water treatment and certain medical formulations.
Properties
IUPAC Name |
potassium;hydroxy-(1-hydroxy-1-phosphonoethyl)phosphinate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H8O7P2.K/c1-2(3,10(4,5)6)11(7,8)9;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);/q;+1/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJHGMCJEXKGYCA-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(O)(P(=O)(O)O)P(=O)(O)[O-].[K+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7KO7P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401031600 | |
Record name | Potassium hydrogen (1-hydroxy-1-phosphonoethyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401031600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Other Solid | |
Record name | Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-, potassium salt (1:?) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
67953-76-8, 13502-12-0 | |
Record name | Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-, potassium salt (1:?) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Potassium hydrogen (1-hydroxy-1-phosphonoethyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401031600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1-hydroxyethylidene)bisphosphonic acid, potassium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.061.760 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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